Cas no 114012-42-9 (3-phenyloxetane-3-carboxylic Acid)

• Product Name: 3-phenyloxetane-3-carboxylic Acid
• CAS No: 114012-42-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD20659492
• CID: 1201300
• PubChem ID: 19847177
• Update Time: 2025-09-20

3-phenyloxetane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyloxetane-3-carboxylic acid
• 3-Phenyl-3-oxetanecarboxylic Acid
• 3-Phenyloxetane-3-carboxy...
• SCHEMBL10535071
• MFCD20659492
• AS-32726
• CS-0045515
• 3-Oxetanecarboxylic acid, 3-phenyl-
• PB33532
• SY097198
• DB-204763
• 114012-42-9
• A894286
• AKOS023204389
• 3-PHENYLOXETANE-3-CARBOXYLICACID
• 3-phenyloxetane-3-carboxylic Acid

• MDL： MFCD20659492
• Inchi： 1S/C10H10O3/c11-9(12)10(6-13-7-10)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： WOMJGOIQQFWNKL-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 215.2±9.0 °C at 760 mmHg
• Flash Point: 79.0±14.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-phenyloxetane-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives